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Compound of Interest

Compound Name: ML281

Cat. No.: B15606781 Get Quote

FOR RESEARCH USE ONLY. Not for medical or clinical use.

This document provides crucial safety and logistical information for the handling and disposal

of ML281, a potent and selective STK33 inhibitor. The following procedures are designed to

ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)
When handling ML281, especially in its powdered form, the following personal protective

equipment is mandatory to prevent inhalation, ingestion, and skin contact:

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is essential when

handling the solid compound to avoid inhalation of fine particles. Work should be conducted

in a well-ventilated area, preferably within a chemical fume hood.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect the eyes

from potential splashes or airborne particles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex) are required. Gloves should

be inspected before use and changed immediately if contaminated, punctured, or torn.

Body Protection: A laboratory coat or a disposable gown should be worn to protect the skin

and clothing.
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and to prevent

environmental contamination.

Handling Procedure
Preparation: Before handling, ensure all necessary PPE is correctly worn and that a

chemical fume hood is operational. Have all necessary equipment and reagents ready.

Weighing: Weigh the powdered ML281 in a chemical fume hood to minimize inhalation risk.

Use a dedicated, clean weighing vessel.

Dissolving: ML281 is typically dissolved in Dimethyl Sulfoxide (DMSO) for in vitro studies.[1]

[2][3] Add the solvent to the solid compound slowly and carefully. If necessary, use an

ultrasonic bath to aid dissolution.[1][3]

Storage: Store the solid compound at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

Once dissolved in a solvent, store the stock solution at -80°C for up to 2 years or at -20°C for

up to 1 year.[1]

Disposal Plan
Waste Collection: All disposable materials that have come into contact with ML281, including

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container.

Liquid Waste: Unused or waste solutions of ML281 should be collected in a clearly labeled,

sealed container for hazardous chemical waste. Do not pour down the drain.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly

decontaminated with an appropriate solvent (e.g., 70% ethanol) after use.

Final Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on chemical waste disposal.
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Quantitative Data Summary
Parameter Value Source

Storage (Solid)
-20°C (3 years) or 4°C (2

years)
[1]

Storage (In Solvent)
-80°C (2 years) or -20°C (1

year)
[1]

Solubility in DMSO 100 mg/mL (256.76 mM) [1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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